Cas no 477297-94-2 ((2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile
• CAS No: 477297-94-2
• MF: C₁₉H₁₂Cl₂FN₃S
• MW: 404.288084030151
• CID: 6153580
• PubChem ID: 6000413
• Update Time: 2025-06-18

(2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile
• (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(5-fluoro-2-methylanilino)prop-2-enenitrile
• 477297-94-2
• (E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((5-fluoro-2-methylphenyl)amino)acrylonitrile
• (2E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(5-fluoro-2-methylphenyl)amino]prop-2-enenitrile
• F0837-0452
• AKOS005639169

• Inchi： 1S/C19H12Cl2FN3S/c1-11-2-4-14(22)7-17(11)24-9-12(8-23)19-25-18(10-26-19)15-5-3-13(20)6-16(15)21/h2-7,9-10,24H,1H3/b12-9+
• InChI Key： QXKJCXXUXANTFQ-FMIVXFBMSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(/C(/C#N)=C/NC2C=C(C=CC=2C)F)=N1)Cl

Computed Properties

• Exact Mass: 403.0113021g/mol
• Monoisotopic Mass: 403.0113021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 77Ų

Additional information on (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile

Compound Introduction: CAS No 477297-94-2 and (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile

CAS No 477297-94-2 is a significant chemical compound that has garnered attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, formally known as (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile, represents a novel class of molecules that exhibit promising biological activities. The synthesis and characterization of this compound have been the focus of several cutting-edge studies, which highlight its potential in drug discovery and development.

The structural framework of (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile is highly intricate, featuring a combination of heterocyclic rings and aromatic substituents that contribute to its distinctive chemical profile. The presence of a thiazole core is particularly noteworthy, as thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of chlorine atoms at the 2 and 4 positions of the phenyl ring enhances the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets.

Furthermore, the fluoro-substituent at the 5 position of the second phenyl ring introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic properties. This strategic placement of fluorine is often employed in medicinal chemistry to improve metabolic stability and binding affinity. The amine group connected to the propenenitrile moiety further diversifies the molecular interactions, potentially enabling multiple binding modes with biological receptors. These structural features collectively contribute to the compound's multifaceted biological potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile has emerged as a promising candidate in this context. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The compound's unique chemical structure allows it to exhibit selective binding properties, which is crucial for developing targeted therapies.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have shown that it can inhibit the activity of key enzymes involved in tumor growth and metastasis. The thiazole core and amine group are particularly important in these interactions, as they can form hydrogen bonds and other non-covalent interactions with protein targets. Additionally, the presence of fluorine atoms has been shown to enhance binding affinity by stabilizing the transition state during enzyme catalysis.

The pharmacological profile of (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile has also been explored in terms of its cytotoxicity and ability to induce apoptosis in cancer cell lines. These studies have revealed that the compound exhibits dose-dependent toxicity against several types of cancer cells while showing minimal toxicity towards normal cells. This selectivity is a critical factor in developing safe and effective anticancer drugs.

Another area where this compound shows promise is in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including cancer, diabetes, and cardiovascular disorders. The ability of (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(5-fluoro-2-methylphenyl)aminoprop-2-enenitrile to modulate inflammatory pathways has been investigated in vitro and in vivo. Studies have demonstrated its ability to inhibit key pro-inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques has enabled researchers to produce sufficient quantities for detailed biological evaluation. The synthetic route typically involves condensation reactions between appropriately substituted precursors followed by functional group transformations to introduce the desired structural features.

In conclusion,CAS No 477297-94-2, specifically identified as (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yI]-3-(5-fluoro--methylphenyI)aminoprop--z-enenitrile, represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its potential applications in oncology and anti-inflammatory therapy make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms,CAS No 477297--94--z, along with compounds like it,is poised to play a crucial role in the development of next-generation pharmaceuticals.